Cas no 15640-05-8 (1,3,5-Triazine,2,4-dimethyl-6-(trichloromethyl)-)

• Product Name: 1,3,5-Triazine,2,4-dimethyl-6-(trichloromethyl)-
• CAS No: 15640-05-8
• MF: C₆H₆Cl₃N₃
• MW: 226.490937709808
• CID: 229147
• Update Time: 2024-01-26

1,3,5-Triazine,2,4-dimethyl-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-dimethyl-6-(trichloromethyl)-
• 2,4-DIMETHYL-6-TRICHLOROMETHYL-S-TRIAZINE
• 1,3,5-Triazine, 2,4-dimethyl-6-(trichloromethyl)-

• Inchi： 1S/C6H6Cl3N3/c1-3-10-4(2)12-5(11-3)6(7,8)9/h1-2H3
• InChI Key： HOZNAODMOJEDCI-UHFFFAOYSA-N
• SMILES： N1=C(C(Cl)(Cl)Cl)N=C(C)N=C1C

Computed Properties

• Exact Mass: 224.96298
• Monoisotopic Mass: 224.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.48
• Boiling Point: 312.2°C at 760 mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.556
• PSA: 38.67
• pka: 1.52±0.10(Predicted)